[3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone

• IUPAC Name: [3-(azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone
• InChI: InChI=1S/C16H26N2O2/c19-15(13-7-8-13)18-11-5-6-14(12-18)16(20)17-9-3-1-2-4-10-17/h13-14H,1-12H2
• InChI Key: DRWLZSUAUBXAAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2CCCN(C2)C(=O)C3CC3
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

[3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone, also known as ACPC, is a chemical compound that has been extensively studied for its potential therapeutic applications. ACPC belongs to the class of cyclic amino acids and is structurally similar to the neurotransmitter glutamate.

Mechanism of Action

The exact mechanism of action of [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone is not fully understood. However, it is believed to act as a partial agonist at the glycine-binding site of the N-methyl-D-aspartate (NMDA) receptor. This results in the modulation of glutamate neurotransmission, which is involved in various cognitive processes.
Biochemical and Physiological Effects:
[3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone has been shown to have various biochemical and physiological effects. It has been shown to increase the release of acetylcholine and dopamine in the prefrontal cortex, which is involved in cognitive processes. [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in neuroplasticity and the growth of new neurons.

Advantages and Limitations for Lab Experiments

[3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone is also stable under normal laboratory conditions. However, one limitation of [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone. One direction is to further investigate its potential therapeutic applications in various neurological and psychiatric disorders. Another direction is to study its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to better understand the mechanism of action of [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone and its effects on various neurotransmitter systems.

Synthesis Methods

The synthesis of [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone involves the cyclization of N-(tert-butoxycarbonyl)-3-aminopiperidine with cyclopropylketone. The reaction is carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide. The resulting product is then subjected to deprotection using trifluoroacetic acid to obtain [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone.

Scientific Research Applications

[3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have a positive effect on cognitive function, memory, and learning. [3-(Azepane-1-carbonyl)piperidin-1-yl]-cyclopropylmethanone has also been studied for its potential use in the treatment of schizophrenia, depression, and anxiety disorders.